Cas no 67605-85-0 (N-Butanoyl-L-homoserine lactone)

• Product Name: N-Butanoyl-L-homoserine lactone
• CAS No: 67605-85-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD12912262
• CID: 1035717
• PubChem ID: 10130163
• Update Time: 2025-04-20

N-Butanoyl-L-homoserine lactone Chemical and Physical Properties

Names and Identifiers

• (S)-N-(2-Oxotetrahydrofuran-3-yl)butyramide
• N-(2-oxotetrahydrofuran-3-yl)butanamide
• N-[(3S)-2-oxooxolan-3-yl]butanamide
• N-butyryl-L-Homoserine lactone
• butanoyl homoserine lactone
• C4-homoserine lactone
• HL4
• N-Butyryl-DL-homoserin-lacton
• N-Butanoyl-L-homoserine lactone
• AKOS015899835
• SR-01000946805
• N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]BUTANAMIDE
• C4-HSL
• N-(butyryl)homoserine lactone
• autoinducer 1-2 (P. aeruginosa)
• CS-0064384
• MFCD12912262
• N-[(3s)-2-Oxotetrahydrofuran-3-Yl]butanamide
• N-(butyryl)-L-homoserine lactone
• SureCN131906
• HMS3650K19
• DTXSID30435962
• N-Butanoyl-L-homoserine lactone (C4-HSL)
• PAI-1-2
• C4-HSL;N-Butyryl-L-homoserine lactone
• (+)-a(S)-butyr-amido-r-butyrolactone
• 67605-85-0
• Butanamide, N-[(3S)-tetrahydro-2-oxo-3-furanyl]-
• Z203805754
• SCHEMBL131906
• Q27461123
• D82565
• CHEBI:177513
• CHEMBL207316
• HY-114816
• Butyryl-L-homoserine lactone
• SR-01000946805-1
• N-[(3S)-Tetrahydro-2-oxo-3-furanyl]butanamide; N-Butanoyl-L-homoserine lactone; N-Butyryl-L-homoserine lactone; PAI; (S)-N-(Tetrahydro-2-oxo-3-furanyl)-butanamide
• DA-56050

• MDL： MFCD12912262
• Inchi： 1S/C8H13NO3/c1-2-3-7(10)9-6-4-5-12-8(6)11/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： VFFNZZXXTGXBOG-LURJTMIESA-N
• SMILES： O1C([C@H](CC1)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.13
• Melting Point: >167°C (dec.)
• Boiling Point: 428.1±34.0 °C at 760 mmHg
• Flash Point: 212.7±25.7 °C
• Refractive Index: 1.476
• Solubility: Chloroform (Sparingly), Methanol (Slightly)
• PSA: 55.40000
• LogP: 0.60910
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Butanoyl-L-homoserine lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives